Cas no 383148-05-8 (2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one)

2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one is a structurally complex heterocyclic compound featuring a benzo[h]cinnolinone core substituted with a 2,6-dichlorophenylmethyl group. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in the development of biologically active molecules. The presence of the dichlorophenyl moiety may enhance lipophilicity and binding affinity, while the fused cinnolinone system offers rigidity and electronic diversity. Such compounds are often explored for their applications in drug discovery, particularly as enzyme inhibitors or receptor modulators. The precise synthesis and functionalization of this molecule enable tailored modifications for structure-activity relationship studies. Its unique architecture makes it a valuable intermediate for specialized research applications.
2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one structure
383148-05-8 structure
Product Name:2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one
CAS No:383148-05-8
MF:C19H14Cl2N2O
MW:357.23326253891
CID:5703126
PubChem ID:3782055
Update Time:2025-06-13

2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one Chemical and Physical Properties

Names and Identifiers

    • SMR000126108
    • SR-01000670949
    • CHEMBL1442082
    • 2-[(2,6-dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one
    • SR-01000670949-2
    • Bionet1_004789
    • 2-(2,6-dichlorobenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one
    • MLS000541250
    • HMS2328L20
    • 3R-1253
    • Oprea1_404199
    • 383148-05-8
    • AKOS005089499
    • HMS582L11
    • 2-[(2,6-dichlorophenyl)methyl]-5,6-dihydrobenzo[h]cinnolin-3-one
    • Benzo[h]cinnolin-3(2H)-one, 2-[(2,6-dichlorophenyl)methyl]-5,6-dihydro-
    • 2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one
    • Inchi: 1S/C19H14Cl2N2O/c20-16-6-3-7-17(21)15(16)11-23-18(24)10-13-9-8-12-4-1-2-5-14(12)19(13)22-23/h1-7,10H,8-9,11H2
    • InChI Key: FRDUATMMGQSUKG-UHFFFAOYSA-N
    • SMILES: N1=C2C(CCC3=CC=CC=C32)=CC(=O)N1CC1=C(Cl)C=CC=C1Cl

Computed Properties

  • Exact Mass: 356.0483185g/mol
  • Monoisotopic Mass: 356.0483185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 518.8±60.0 °C(Predicted)
  • pka: -1.65±0.20(Predicted)

2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one

Comprehensive Overview of 2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one (CAS No. 383148-05-8)

2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one (CAS No. 383148-05-8) is a structurally unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This benzo[h]cinnolin derivative is characterized by its dichlorophenyl substitution, which contributes to its distinct chemical properties and potential applications. Researchers are increasingly exploring its role in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory and antioxidant drug discovery.

The compound's molecular structure, featuring a cinnolin-3-one core, offers a versatile scaffold for chemical modifications. This adaptability makes it a valuable candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug efficacy and safety. Recent advancements in computational chemistry and molecular docking have further highlighted the potential of 383148-05-8 to interact with specific biological targets, paving the way for its use in precision medicine.

In the context of current scientific trends, 2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one aligns with the growing demand for small-molecule therapeutics that address complex diseases. Its heterocyclic framework is particularly relevant to research on neurodegenerative disorders and metabolic syndromes, where targeted interventions are urgently needed. Additionally, the compound's synthetic accessibility and scalability make it an attractive subject for industrial applications.

From an environmental perspective, the biodegradability and eco-toxicological profile of CAS No. 383148-05-8 are under investigation to ensure compliance with green chemistry principles. This focus on sustainability resonates with the broader shift toward environmentally friendly chemical processes in the pharmaceutical and agrochemical industries.

Furthermore, the compound's spectroscopic properties, including its UV-Vis absorption and fluorescence emission, have been studied for potential applications in diagnostic imaging and sensor technologies. These findings underscore the multifaceted utility of 2-[(2,6-Dichlorophenyl)methyl]-2H,3H,5H,6H-benzo[h]cinnolin-3-one across diverse scientific disciplines.

In summary, 383148-05-8 represents a promising avenue for innovation in both academic and industrial settings. Its chemical versatility, combined with its potential therapeutic and technological applications, positions it as a compound of significant interest for future research and development.

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